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Compound of Interest

Compound Name: Ethyl 2-bromooctanoate

Cat. No.: B1360028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-bromooctanoate is a chemical intermediate utilized in various organic synthesis

applications, including the pharmaceutical and flavor and fragrance industries.[1] Its chemical

structure, an alpha-halogenated ester, imparts a reactivity that is useful for creating more

complex molecules.[2] However, this reactivity also necessitates a thorough understanding of

its potential hazards and the implementation of rigorous safety protocols. This guide provides

an in-depth overview of the safety and handling precautions for Ethyl 2-bromooctanoate,

compiled from available safety data.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl 2-bromooctanoate is

presented in Table 1. This information is crucial for understanding its behavior under various

laboratory conditions.
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Property Value

Molecular Formula C₁₀H₁₉BrO₂

Molecular Weight 251.16 g/mol [3]

CAS Number 5445-29-4[3]

Appearance Colorless liquid[1]

Odor Fruity[1]

Solubility Soluble in organic solvents, insoluble in water[1]

Hazard Identification and Classification
Ethyl 2-bromooctanoate is classified as a hazardous substance. The primary hazards are

associated with its irritant properties.[3] A summary of its GHS classification is provided in Table

2.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Toxicology Data
A comprehensive search of publicly available literature and safety databases did not yield

specific quantitative toxicity data for Ethyl 2-bromooctanoate, such as LD50 (lethal dose,

50%) or LC50 (lethal concentration, 50%) values. Similarly, official Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established for this compound.[4]

For a related isomer, Ethyl-8-bromooctanoate (CAS # 29823-21-0), one report indicates that no

toxicological data was found after an extensive literature search, and therefore a reference

concentration or dose could not be established.[5] However, an Initial Threshold Screening
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Level (ITSL) of 0.1 µg/m³ based on an annual averaging time was set pursuant to Michigan's

Rule 232(1)(i).[5][6] It is critical to note that this value is for a different isomer and should be

used with caution as a conservative reference point in the absence of specific data for Ethyl 2-
bromooctanoate.

Due to the lack of detailed toxicological studies, no experimental protocols for such studies can

be provided.

Safe Handling and Storage
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling Ethyl 2-bromooctanoate.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area.[4] The use of a chemical

fume hood is recommended to minimize inhalation exposure.

Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required to prevent contact with Ethyl 2-bromooctanoate.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves. Inspect gloves for integrity before each

use.[1]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or vapors, a NIOSH-approved respirator with an appropriate cartridge should be

used.[8]
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General Hygiene Practices
Wash hands thoroughly after handling the chemical and before eating, drinking, or smoking.

[4]

Contaminated clothing should be removed immediately and laundered before reuse.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store locked up, away from incompatible materials such as strong oxidizing agents.[4]

A logical workflow for the safe handling of Ethyl 2-bromooctanoate is depicted in the following

diagram:
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Caption: Safe Handling Workflow for Ethyl 2-bromooctanoate.
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First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures should be

taken, and medical attention should be sought.

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, call a poison center or doctor.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical advice/attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[9]

The following diagram outlines the appropriate first aid response for various exposure routes:
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Caption: First Aid Response for Ethyl 2-bromooctanoate Exposure.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate personnel from the immediate area.[9]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1360028?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360028?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb: Absorb the spill with an inert material (e.g., sand, silica gel, universal binder).[10]

Collect: Collect the absorbed material and place it into a suitable, closed container for

disposal.[10]

PPE: All personnel involved in the cleanup should wear appropriate personal protective

equipment.[9]

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to contact a licensed professional waste disposal

service to dispose of this material.[9]

Conclusion
Ethyl 2-bromooctanoate is a valuable chemical intermediate, but it poses significant irritation

hazards to the skin, eyes, and respiratory system. A thorough understanding and

implementation of the safety precautions outlined in this guide are essential for its safe use in a

research and development setting. This includes the consistent use of appropriate engineering

controls and personal protective equipment, as well as being prepared for emergency

situations. The absence of comprehensive quantitative toxicity data underscores the need for a

cautious and conservative approach to handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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